Cas no 1245648-06-9 (Bis(2-fluoropyridin-3-yl)methane)

• Product Name: Bis(2-fluoropyridin-3-yl)methane
• CAS No: 1245648-06-9
• MF: C₁₁H₈F₂N₂
• MW: 206.191429138184
• CID: 842788
• PubChem ID: 71464152
• Update Time: 2025-05-25

Bis(2-fluoropyridin-3-yl)methane Chemical and Physical Properties

Names and Identifiers

• Bis(2-fluoropyridin-3-yl)methane
• 2-fluoro-3-[(2-fluoropyridin-3-yl)methyl]pyridine
• DB-333911
• 3,3'-Methylenebis(2-fluoropyridine)
• DTXSID00855931
• 1245648-06-9

• MDL： MFCD14706775
• Inchi： 1S/C11H8F2N2/c12-10-8(3-1-5-14-10)7-9-4-2-6-15-11(9)13/h1-6H,7H2
• InChI Key： JELFJGBPSWMBAB-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)CC1C(=NC=CC=1)F

Computed Properties

• Exact Mass: 206.06555459g/mol
• Monoisotopic Mass: 206.06555459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.8Ų

Additional information on Bis(2-fluoropyridin-3-yl)methane

Comprehensive Overview of Bis(2-fluoropyridin-3-yl)methane (CAS No. 1245648-06-9): Properties, Applications, and Research Insights

Bis(2-fluoropyridin-3-yl)methane (CAS No. 1245648-06-9) is a fluorinated pyridine derivative gaining traction in pharmaceutical and material science research. This compound, characterized by its unique bis-fluoropyridine structure, serves as a versatile building block in organic synthesis. Its molecular formula, C₁₁H₈F₂N₂, highlights its potential for hydrogen bonding and electron-withdrawing properties, making it valuable in designing drug candidates and functional materials.

Recent studies emphasize the role of fluorinated pyridines like Bis(2-fluoropyridin-3-yl)methane in medicinal chemistry, particularly for optimizing bioavailability and metabolic stability. Researchers frequently search for "fluoropyridine applications in drug discovery" or "CAS 1245648-06-9 solubility," reflecting interest in its physicochemical properties. The compound’s lipophilicity (LogP ~2.5) and moderate polarity enable its use in cross-coupling reactions, a hotspot in catalysis research.

In material science, Bis(2-fluoropyridin-3-yl)methane contributes to supramolecular architectures due to its rigid backbone and fluorine-mediated interactions. Queries like "fluoropyridine-based polymers" or "1245648-06-9 synthesis protocol" underscore its relevance in designing advanced coatings and electronic materials. Its thermal stability (decomposition >250°C) further supports high-temperature applications.

Environmental and safety profiles of Bis(2-fluoropyridin-3-yl)methane align with green chemistry trends. Analytical techniques such as HPLC (purity >98%) and NMR (δ_F -70 ppm) ensure quality control. FAQs like "Is 1245648-06-9 biodegradable?" highlight eco-conscious research directions. The compound’s low acute toxicity (LD₅₀ >500 mg/kg) supports safer handling.

Future prospects include exploring Bis(2-fluoropyridin-3-yl)methane in photocatalysis and AI-driven molecular design, addressing trending searches like "fluoropyridines in renewable energy." Its structural tunability positions it as a key player in interdisciplinary innovation.